Cas no 2228195-04-6 (3-amino-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-one)

• Product Name: 3-amino-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-one
• CAS No: 2228195-04-6
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 6280525
• PubChem ID: 165699094
• Update Time: 2025-05-24

3-amino-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-one
• EN300-1761098
• 2228195-04-6
• 3-amino-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-one

• Inchi： 1S/C10H15N3O2S/c11-2-1-8(14)9-7-12-10(16-9)13-3-5-15-6-4-13/h7H,1-6,11H2
• InChI Key： HRVONMJYMAHGGO-UHFFFAOYSA-N
• SMILES： S1C(C(CCN)=O)=CN=C1N1CCOCC1

Computed Properties

• Exact Mass: 241.08849790g/mol
• Monoisotopic Mass: 241.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 96.7Ų

Additional information on 3-amino-1-2-(morpholin-4-yl)-1,3-thiazol-5-ylpropan-1-one

Comprehensive Overview of 3-amino-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-one (CAS No. 2228195-04-6)

3-amino-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-one, with the CAS number 2228195-04-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a morpholine ring and a thiazole moiety, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications as a kinase inhibitor or intermediate in drug synthesis, aligning with current trends in targeted therapy development.

The growing demand for small molecule therapeutics has placed compounds like 3-amino-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-one at the forefront of medicinal chemistry. Its structural features make it a promising candidate for modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Recent publications highlight its relevance in high-throughput screening libraries, reflecting the industry's shift toward precision medicine approaches.

From a synthetic chemistry perspective, the morpholine-thiazole hybrid structure of this compound offers interesting reactivity patterns. The amino ketone functionality allows for further derivatization, making it valuable for constructing heterocyclic scaffolds—a key focus area in modern drug discovery programs. Laboratories specializing in fragment-based drug design often utilize such building blocks to explore novel pharmacophores.

Analytical characterization of CAS 2228195-04-6 typically involves advanced techniques like LC-MS and NMR spectroscopy, addressing the pharmaceutical industry's emphasis on compound purity and structural verification. These quality control aspects are particularly crucial when developing GMP intermediates for clinical trial materials. The compound's stability profile under various conditions is another active research area, especially for formulation scientists working on bioavailability enhancement strategies.

In the context of green chemistry initiatives, synthetic routes to 3-amino-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-one are being optimized to reduce environmental impact. This aligns with growing concerns about sustainable pharmaceutical manufacturing and the industry's transition toward catalysis-based processes. Researchers are investigating microwave-assisted synthesis and flow chemistry approaches to improve the compound's production efficiency.

The compound's potential in central nervous system (CNS) drug development is another exciting avenue. Its morpholine component may influence blood-brain barrier penetration—a critical factor in treating neurological disorders. This application area connects with increasing investments in neuropharmaceuticals and the search for novel cognitive enhancers.

From a commercial perspective, CAS 2228195-04-6 represents a valuable research chemical for academic and industrial laboratories. Suppliers often highlight its availability as a custom synthesis product, catering to the growing market for tailor-made intermediates. The compound's pricing and availability trends reflect broader movements in the fine chemicals sector, where demand for specialized building blocks continues to rise.

Ongoing studies are exploring the structure-activity relationships (SAR) of derivatives based on this core structure. Such investigations are crucial for understanding how modifications affect target binding affinity and selectivity—key considerations in lead optimization phases. The compound's versatility makes it particularly interesting for multi-target drug design strategies, an emerging paradigm in complex disease treatment.

In biochemical assays, 3-amino-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-one has shown promise in modulating various enzymatic pathways. This broad activity profile makes it a useful tool compound for mechanistic studies and target validation experiments. Its application in chemical biology research continues to expand as scientists seek to elucidate novel biological networks and signaling cascades.

The compound's physicochemical properties, including its logP and solubility characteristics, are frequently analyzed using computational chemistry methods. These predictive approaches align with the pharmaceutical industry's adoption of AI-driven drug discovery platforms. Such analyses help researchers anticipate ADME/Tox profiles early in development, reducing late-stage attrition rates.

As regulatory requirements become more stringent, proper documentation of 3-amino-1-[2-(morpholin-4-yl)-1,3-thiazol-5-yl]propan-1-one becomes increasingly important. This includes detailed safety data sheets and analytical certificates that comply with global chemical registration standards. These documentation practices support the compound's use in regulated research environments and preclinical development programs.

Future research directions for this compound likely include exploration of its cocrystal formation potential and polymorphic behavior—critical factors in pharmaceutical solid-state chemistry. Additionally, its incorporation into PROTACs (proteolysis targeting chimeras) represents an innovative application area that could leverage its protein-binding capabilities for targeted degradation approaches.